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Compound of Interest

Compound Name:
S-tert-Butyl-L-cysteine

hydrochloride

Cat. No.: B555383 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the physical properties of S-tert-
Butyl-L-cysteine hydrochloride, a crucial derivative of the amino acid cysteine. Designed for

researchers, scientists, and professionals in drug development, this document outlines the

compound's key characteristics, experimental protocols for its analysis, and its primary

application in synthetic chemistry.

Core Physical Properties
S-tert-Butyl-L-cysteine hydrochloride is a white to off-white crystalline powder. Its

hydrochloride salt form enhances its stability and solubility in aqueous solutions, a critical factor

for its application in biological systems and peptide synthesis. The bulky tert-butyl group

attached to the sulfur atom provides steric protection for the thiol group, preventing unwanted

side reactions.

A summary of its key physical and chemical properties is presented below for easy reference.
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Property Value Reference

Molecular Formula C₇H₁₆ClNO₂S [1]

Molecular Weight ~213.72 g/mol [1]

Appearance
White to off-white crystalline

powder or solid
[1]

Melting Point 203-204 °C to 212-220 °C [1]

Solubility Soluble in water [1]

Experimental Protocols
Accurate characterization of S-tert-Butyl-L-cysteine hydrochloride is essential for its

effective use. The following sections detail standardized experimental protocols for determining

its key physical properties.

Melting Point Determination (Capillary Method)
The melting point of S-tert-Butyl-L-cysteine hydrochloride can be determined using a

standard capillary melting point apparatus.

Procedure:

Sample Preparation: A small amount of the dry crystalline compound is packed into a

capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to

ensure accurate measurement.

Observation: The temperature at which the substance first begins to melt and the

temperature at which it becomes completely liquid are recorded. This range represents the

melting point of the sample. A narrow melting range is indicative of high purity.
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Aqueous Solubility Determination (Gravimetric Method)
While S-tert-Butyl-L-cysteine hydrochloride is known to be soluble in water, the following

gravimetric method can be employed to determine its precise solubility at a given temperature.

Procedure:

Saturation: An excess amount of S-tert-Butyl-L-cysteine hydrochloride is added to a

known volume of deionized water in a sealed container.

Equilibration: The mixture is agitated at a constant temperature for a sufficient period to

ensure that equilibrium is reached and the solution is saturated.

Filtration: A known volume of the saturated solution is carefully filtered to remove any

undissolved solid.

Evaporation: The solvent from the filtered solution is evaporated to dryness.

Mass Measurement: The mass of the remaining solid is accurately measured.

Calculation: The solubility is calculated and expressed as grams of solute per 100 mL of

solvent.

Application in Solid-Phase Peptide Synthesis
(SPPS)
The primary application of S-tert-Butyl-L-cysteine hydrochloride is in solid-phase peptide

synthesis (SPPS), where the tert-butyl group serves as a protecting group for the thiol side

chain of the cysteine residue. This prevents the formation of unwanted disulfide bonds during

the peptide chain elongation process.

The following diagram illustrates a typical workflow for the incorporation of S-tert-Butyl-L-

cysteine into a peptide chain using Fmoc-based SPPS.
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Fmoc-SPPS Workflow for Cysteine Incorporation.

Structural Rationale for Use
The utility of S-tert-Butyl-L-cysteine hydrochloride in peptide synthesis is a direct

consequence of its molecular structure. The relationship between its structure and its function

as a protecting group is outlined below.
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Structure-Function Relationship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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